Cas no 2248314-35-2 (Tert-butyl 3-amino-4-methylthiophene-2-carboxylate)

• Product Name: Tert-butyl 3-amino-4-methylthiophene-2-carboxylate
• CAS No: 2248314-35-2
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6342216
• PubChem ID: 137940887
• Update Time: 2025-10-29

Tert-butyl 3-amino-4-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510178
• 2248314-35-2
• Tert-butyl 3-amino-4-methylthiophene-2-carboxylate

• Inchi： 1S/C10H15NO2S/c1-6-5-14-8(7(6)11)9(12)13-10(2,3)4/h5H,11H2,1-4H3
• InChI Key： UBNSYOQLWUYLAA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 3-amino-4-methylthiophene-2-carboxylate

Tert-butyl 3-amino-4-methylthiophene-2-carboxylate (CAS No. 2248314-35-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 3-amino-4-methylthiophene-2-carboxylate, identified by its Chemical Abstracts Service number CAS No. 2248314-35-2, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative features a thiophene core, which is a cornerstone in the development of various therapeutic agents due to its unique electronic properties and structural versatility.

The compound’s structure consists of a thiophene ring substituted with an amino group at the 3-position and a methyl group at the 4-position, further functionalized with a tert-butyl ester at the 2-position. This specific arrangement makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The presence of both basic and acidic functional groups allows for diverse chemical modifications, enabling its use in the synthesis of drugs targeting a wide range of diseases.

In recent years, there has been growing interest in thiophene-based compounds due to their potential applications in medicinal chemistry. The amino and ester functionalities in Tert-butyl 3-amino-4-methylthiophene-2-carboxylate provide multiple sites for further derivatization, making it an ideal building block for drug discovery. For instance, researchers have utilized this compound to develop novel antimicrobial agents, where the thiophene core contributes to bioactivity by interacting with bacterial enzymes.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the thiophene scaffold into kinase inhibitors, scientists can enhance binding affinity and selectivity. The amino group at the 3-position of Tert-butyl 3-amino-4-methylthiophene-2-carboxylate can be further modified to create hydrogen bonds or salt bridges with key residues in the kinase active site, improving drug efficacy.

Recent studies have also explored the use of this compound in the development of antiviral medications. The structural features of thiophene derivatives make them effective at disrupting viral replication cycles. For example, researchers have designed thiophene-based inhibitors that target viral proteases or polymerases, thereby preventing viruses from replicating within host cells. The versatility of Tert-butyl 3-amino-4-methylthiophene-2-carboxylate allows for modifications that can fine-tune its interactions with specific viral targets.

The pharmaceutical industry has recognized the importance of such intermediates in drug development. Companies specializing in custom synthesis often produce high-purity batches of Tert-butyl 3-amino-4-methylthiophene-2-carboxylate to meet the demands of research institutions and pharmaceutical manufacturers. The compound’s stability under various conditions makes it suitable for large-scale production processes, ensuring consistency and reliability for downstream applications.

The synthesis of Tert-butyl 3-amino-4-methylthiophene-2-carboxylate involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene ring efficiently. Additionally, protecting group strategies are utilized to safeguard reactive sites during synthesis, allowing for selective functionalization at desired positions.

The growing body of research on thiophene derivatives underscores their therapeutic potential. For instance, a recent publication described how modifications to the thiophene core could enhance blood-brain barrier penetration, opening new avenues for treating neurological disorders. Such findings reinforce the importance of compounds like Tert-butyl 3-amino-4-methylthiophene-2-carboxylate as scaffolds for developing next-generation therapeutics.

In conclusion, Tert-butyl 3-amino-4-methylthiophene-2-carboxylate (CAS No. 2248314-35-2) represents a critical component in pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex drug molecules targeting various diseases. As research continues to uncover new applications for thiophene-based compounds, this intermediate will undoubtedly remain at the forefront of medicinal chemistry innovation.